Cas no 2228303-74-8 (3-Amino-2-(4-ethynylphenyl)propanoic acid)

• Product Name: 3-Amino-2-(4-ethynylphenyl)propanoic acid
• CAS No: 2228303-74-8
• MF: C₁₁H₁₁NO₂
• MW: 189.210542917252
• CID: 5792669
• PubChem ID: 165696417
• Update Time: 2025-06-13

3-Amino-2-(4-ethynylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2228303-74-8
• 3-amino-2-(4-ethynylphenyl)propanoic acid
• EN300-1758119
• 3-Amino-2-(4-ethynylphenyl)propanoic acid

• Inchi： 1S/C11H11NO2/c1-2-8-3-5-9(6-4-8)10(7-12)11(13)14/h1,3-6,10H,7,12H2,(H,13,14)
• InChI Key： BUGHJPSFEZQDAU-UHFFFAOYSA-N
• SMILES： OC(C(CN)C1C=CC(C#C)=CC=1)=O

Computed Properties

• Exact Mass: 189.078978594g/mol
• Monoisotopic Mass: 189.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-Amino-2-(4-ethynylphenyl)propanoic acid

Introduction to 3-Amino-2-(4-ethynylphenyl)propanoic acid (CAS No: 2228303-74-8)

3-Amino-2-(4-ethynylphenyl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 2228303-74-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, featuring a unique structural motif comprising an amino group, a propanoic acid moiety, and a 4-ethynylphenyl substituent, exhibits promising properties that make it a valuable candidate for further research and development. The presence of the ethynyl group introduces reactivity that can be exploited in synthetic chemistry, while the amino and carboxylic acid functionalities suggest potential roles in biological interactions.

The structure of 3-Amino-2-(4-ethynylphenyl)propanoic acid is characterized by its aromatic ring system connected to a propyl chain, with the ethynyl group attached to the para position of the phenyl ring. This arrangement not only contributes to its distinct chemical identity but also opens up possibilities for diverse functionalization. The compound’s solubility profile and stability under various conditions are critical factors that influence its applicability in different chemical and biological environments. Recent studies have highlighted its potential as a building block in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

In the realm of pharmaceutical research, 3-Amino-2-(4-ethynylphenyl)propanoic acid has been explored for its potential biological activities. The combination of an amino group and a carboxylic acid moiety allows for salt formation, which can enhance solubility and bioavailability—key considerations in drug design. Furthermore, the 4-ethynylphenyl group serves as a versatile handle for further chemical modifications, enabling researchers to tailor the compound’s properties for specific applications. For instance, palladium-catalyzed coupling reactions can be employed to introduce additional functional groups or to link this compound with other bioactive molecules.

Recent advancements in medicinal chemistry have demonstrated the utility of 3-Amino-2-(4-ethynylphenyl)propanoic acid in the synthesis of inhibitors targeting various disease pathways. Its structural features make it a suitable precursor for designing molecules that interact with biological targets such as enzymes or receptors. For example, derivatives of this compound have been investigated for their potential anti-inflammatory or anticancer properties. The ethynyl group, in particular, has been utilized to form stable conjugates with biomolecules, enhancing drug delivery systems or improving target specificity.

The synthesis of 3-Amino-2-(4-ethynylphenyl)propanoic acid typically involves multi-step organic reactions starting from commercially available precursors. Key steps often include phenylation followed by propargylation to introduce the ethynyl substituent, followed by hydrolysis and amination to establish the desired functional groups. The optimization of reaction conditions is crucial to ensure high yield and purity, which are essential for subsequent applications in pharmaceutical research. Advances in catalytic methods have also enabled more efficient synthetic routes, reducing waste and improving scalability.

From a computational chemistry perspective, 3-Amino-2-(4-ethynylphenyl)propanoic acid has been subjected to molecular modeling studies to predict its interactions with biological targets. These studies provide insights into how the compound might bind to proteins or enzymes, offering a rational basis for designing more potent derivatives. Additionally, quantum mechanical calculations have been used to understand its electronic structure and reactivity patterns, which are critical for predicting its behavior in different chemical environments.

The pharmaceutical applications of 3-Amino-2-(4-ethynylphenyl)propanoic acid extend beyond mere structural scaffolding. Researchers have leveraged its unique properties to develop novel drug candidates with improved pharmacokinetic profiles. For instance, conjugating this compound with polyethylene glycol (PEG) has been explored as a strategy to enhance circulation time and reduce immunogenicity in drug formulations. Such modifications are particularly relevant in targeted therapy approaches where prolonged exposure to the therapeutic agent is desirable.

In conclusion, 3-Amino-2-(4-ethynylphenyl)propanoic acid (CAS No: 2228303-74-8) represents a promising compound with diverse applications in pharmaceutical chemistry and biomedicine. Its structural features enable versatile chemical modifications, making it a valuable tool for drug discovery and development. As research continues to uncover new synthetic strategies and biological activities, 3-Amino-2-(4-ethynylphenyl)propanoic acid is likely to play an increasingly important role in advancing therapeutic interventions across various medical fields.